Cas no 76896-80-5 (Triacsin C)
Triacsin C Chemical and Physical Properties
Names and Identifiers
-
- 2,4,7-Undecatrienal,nitrosohydrazone, (2E,4E,7E)-
- Triacsin C
- 1-hydroxy-3-(E,E,E,-2',4',7'-undecatrienylidine)triazene
- 2,4,7-Undecatrienal
- 2E,4E,7E-UNDECATRIENE-1-TRIAZENE
- 2E,4E,7E-undecatriene-1-triazine
- Antibiotic WS-1228A
- Galloflavin
- triacsin c from streptomyces sp.
- Triacsincapprox.
- WS1228A
- 2,4,7-Undecatrienal nitrosohydrazone
- (?,E,E,E)-2,4,7-Undecatrienal nitrosohydrazone
- FR 900190
- WS 1228A
- N-(undeca-2,4,7-trienylideneamino)nitrous amide
- AKOS040740448
- 76896-80-5
- WS 1228A;FR 900190
- 2,4,7-Undecatrienal, nitrosohydrazone, (2E,4E,7E)-
- FR-900190
- WS-1228A
- CHEBI:144441
- AKOS024457120
- CHEMBL1952387
- NCGC00189325-01
- CS-0028927
- NKTGCVUIESDXPU-YLEPRARLSA-N
- HY-N6707
- DTXSID70894877
- (2E,4E,7E)-2,4,7-Undecatrienal nitrosohydrazone
- Triacsin C Solution in DMSO
- (2E,4E,7E)-undecatrienal nitrosohydrazone
- 1-Hydroxy-3-(2',4',7'-undecatrienylidine)triazene
- UNII-6M6D4602I5
- nitrosohydrazone-2E,4E,7E-undecatrienal
- 2,4,7-Undecatrienal nitrosohydrazone;WS1228A
- FR-911190
- Triacsin C, lyophilized
- 6M6D4602I5
- 2,4,7-Undecatrienal, nitrosohydrazone, (E,E,E)-
- N-[(1E,2E,4E,7E)-undeca-2,4,7-trien-1-ylidene]nitrous hydrazide
- 2,4,7-Undecatrienal, nitrosohydrazone, (?,E,E,E)-
- (1E,3E)-1-hydroxy-3-((2E,4E,7E)-undeca-2,4,7-trien-1-ylidene)triaz-1-ene
- DA-58712
-
- MDL: MFCD00798237
- Inchi: 1S/C11H17N3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h4-5,7-11H,2-3,6H2,1H3,(H,13,15)/b5-4+,8-7+,10-9+,12-11+
- InChI Key: NKTGCVUIESDXPU-YLEPRARLSA-N
- SMILES: O=NN/N=C/C=C/C=C/C/C=C/CCC
Computed Properties
- Exact Mass: 207.13700
- Monoisotopic Mass: 207.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 53.8A^2
- XLogP3: 3.4
Experimental Properties
- Color/Form: White to light brown powder
- Density: 0.94±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 100-102ºC
- Boiling Point: 320.7 °C at 760 mmHg
- Flash Point: 147.7 °C
- Refractive Index: 1.485
- Solubility: Very slightly soluble (0.15 g/l) (25 º C),
- PSA: 53.82000
- LogP: 3.49290
- Sensitiveness: Sensitive to light
Triacsin C Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:−20°C
Triacsin C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T919769-500μg |
TRIACSIN C |
76896-80-5 | 98% | 500μg |
¥6,299.00 | 2022-08-31 | |
| Apollo Scientific | BIT1004-100ug |
Triacsin C from Streptomyces sp. |
76896-80-5 | 100ug |
£105.00 | 2023-08-31 | ||
| Apollo Scientific | BIT1004-1mg |
Triacsin C from Streptomyces sp. |
76896-80-5 | 1mg |
£770.00 | 2025-02-19 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5612-1mg |
Triacsin C |
76896-80-5 | 98% | 1mg |
¥7000.00 | 2023-09-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5612-500ug |
Triacsin C |
76896-80-5 | 98% | 500ug |
¥3900.00 | 2023-09-10 | |
| TRC | T767085-0.5mg |
Triacsin C |
76896-80-5 | 0.5mg |
$ 1960.00 | 2022-06-02 | ||
| TRC | T767085-2.5mg |
Triacsin C |
76896-80-5 | 2.5mg |
$9494.00 | 2023-05-17 | ||
| MedChemExpress | HY-N6707-500μg |
Triacsin C |
76896-80-5 | 98.51% | 500μg |
¥7000 | 2025-04-16 | |
| Apollo Scientific | BIT1004-100g |
Triacsin C from Streptomyces sp. |
76896-80-5 | 100g |
£105.00 | 2025-02-19 | ||
| LKT Labs | T6834-0.1mg |
Triacsin C |
76896-80-5 | ≥95% | 0.1mg |
$137.30 | 2024-05-21 |
Triacsin C Suppliers
Triacsin C Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds
- Other Chemical Reagents
Additional information on Triacsin C
Triacsin C (CAS No. 76896-80-5): A Comprehensive Overview of Its Mechanism and Applications
Triacsin C, with the CAS number 76896-80-5, is a naturally occurring metabolite derived from Streptomyces species. This compound has garnered significant attention in biochemical and pharmacological research due to its unique inhibitory properties. As a potent acyl-CoA synthetase (ACS) inhibitor, Triacsin C plays a pivotal role in modulating lipid metabolism, making it a valuable tool for studying metabolic disorders, cancer, and infectious diseases.
One of the most intriguing aspects of Triacsin C is its ability to selectively inhibit long-chain fatty acyl-CoA synthetases (ACSLs). This mechanism disrupts the formation of acyl-CoA derivatives, which are essential for lipid biosynthesis and energy production. Researchers have leveraged this property to investigate conditions like obesity, non-alcoholic fatty liver disease (NAFLD), and cancer cell proliferation, where dysregulated lipid metabolism is a hallmark feature.
In recent years, the scientific community has shown growing interest in Triacsin C due to its potential therapeutic applications. For instance, studies have explored its role in antiviral research, particularly in inhibiting the replication of viruses that rely on host lipid metabolism, such as hepatitis C virus (HCV) and dengue virus. This aligns with the current global focus on emerging infectious diseases and the search for novel antiviral agents.
Another hot topic in which Triacsin C has been implicated is cancer metabolism. Cancer cells often exhibit a heightened dependence on lipid synthesis to support their rapid growth. By targeting ACSLs, Triacsin C can effectively starve cancer cells of the lipids they need, offering a promising avenue for adjuvant therapy. This has led to increased searches for "Triacsin C cancer research" and "ACSL inhibitors in oncology" across academic databases.
From a technical standpoint, Triacsin C is often used in in vitro and cell-based assays to elucidate the role of lipid metabolism in various biological processes. Its solubility in DMSO and stability under standard laboratory conditions make it a convenient reagent for researchers. However, users frequently search for "Triacsin C solubility" and "storage conditions for Triacsin C," highlighting the need for precise handling protocols to ensure experimental reproducibility.
Beyond its biochemical applications, Triacsin C has also been explored in neurodegenerative disease research. Lipid dysregulation is increasingly recognized as a contributing factor in conditions like Alzheimer's disease and Parkinson's disease. By inhibiting ACSLs, Triacsin C provides a tool to study how lipid imbalances may exacerbate neuronal damage, addressing a critical gap in current neurodegenerative research.
For those seeking Triacsin C suppliers or pricing information, it's important to note that the compound is available through specialized biochemical vendors. Common search queries include "buy Triacsin C" and "Triacsin C manufacturer," reflecting the demand from academic and industrial researchers. Quality control, such as HPLC purity verification, is often emphasized in these transactions to ensure research-grade standards.
In summary, Triacsin C (CAS No. 76896-80-5) stands as a multifaceted research tool with applications spanning metabolic diseases, virology, oncology, and neuroscience. Its ability to selectively target ACSLs offers a unique window into lipid metabolism, aligning with contemporary scientific priorities. As research progresses, Triacsin C is likely to remain a focal point for investigations into the interplay between lipids and disease pathogenesis.
76896-80-5 (Triacsin C) Related Products
- 105201-46-5(2,4-Undecadienal,nitrosohydrazone, (2E,4E)-)
- 105201-47-6(2,4,6,8-Undecatetraenal,nitrosohydrazone, (2E,4E,6E,8E)-)
- 113204-37-8(2,4,6,8-Undecatetraenal,2-nitrosohydrazone)
- 76896-81-6(2,4,6-Undecatrienal,2-nitrosohydrazone, (2E,4E,6E)-)
- 113204-36-7(2,4-Undecadienal,2-nitrosohydrazone)
- 81938-81-0(WS-1228 B)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)